Cas no 121979-37-1 (5,8,10,14-Eicosatetraenoicacid, 12,13-dihydroxy-, [R-[R*,R*-(E,Z,Z,Z)]]- (9CI))

5,8,10,14-Eicosatetraenoicacid, 12,13-dihydroxy-, [R-[R*,R*-(E,Z,Z,Z)]]- (9CI) structure
121979-37-1 structure
Product Name:5,8,10,14-Eicosatetraenoicacid, 12,13-dihydroxy-, [R-[R*,R*-(E,Z,Z,Z)]]- (9CI)
CAS No:121979-37-1
MF:C20H32O4
MW:336.465686798096
CID:190945
PubChem ID:6439104
Update Time:2025-04-19

5,8,10,14-Eicosatetraenoicacid, 12,13-dihydroxy-, [R-[R*,R*-(E,Z,Z,Z)]]- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 5,8,10,14-Eicosatetraenoicacid, 12,13-dihydroxy-, [R-[R*,R*-(E,Z,Z,Z)]]- (9CI)
    • 12,13-dihydroxy-5,8,10,14-eicosatetraenoic acid
    • 12,13-dihydroxyicosa-5,8,10,14-tetraenoic acid
    • (5E,8Z,10Z,12R,13R,14Z)-12,13-dihydroxyicosa-5,8,10,14-tetraenoic acid
    • (R-(R*,R*-(E,Z,Z,Z)))-12,13-Dihydroxy-5,8,10,14-eicosatetraenoic acid
    • 12,13-Deta
    • 12,13-Dihete
    • 12,13-Dihydroxyeicosa-5,8,10,14-tetraenoic acid
    • 5,8,10,14-Eicosatetraenoic acid, 12,13-dihydroxy-, (R-(R*,R*-(E,Z,Z,Z)))-
    • 121979-37-1
    • Inchi: 1S/C20H32O4/c1-2-3-4-9-12-15-18(21)19(22)16-13-10-7-5-6-8-11-14-17-20(23)24/h6-8,10,12-13,15-16,18-19,21-22H,2-5,9,11,14,17H2,1H3,(H,23,24)/b8-6+,10-7-,15-12-,16-13-/t18-,19-/m1/s1
    • InChI Key: CGXPEDOFBFGHJH-PSFVRQRXSA-N
    • SMILES: O[C@H](/C=C\CCCCC)[C@@H](/C=C\C=C/C/C=C/CCCC(=O)O)O

Computed Properties

  • Exact Mass: 336.23
  • Monoisotopic Mass: 336.23
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 14
  • Complexity: 421
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 4
  • Topological Polar Surface Area: 77.8A^2
  • XLogP3: 4.1

Experimental Properties

  • Density: 1.04
  • Boiling Point: 526.6°Cat760mmHg
  • Flash Point: 286.3°C
  • Refractive Index: 1.527

5,8,10,14-Eicosatetraenoicacid, 12,13-dihydroxy-, [R-[R*,R*-(E,Z,Z,Z)]]- (9CI) Related Literature

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